4-(dimethylamino)-N-(3-(dimethylamino)propyl)-N-(6-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride

• IUPAC Name: 4-(dimethylamino)-N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C21H25FN4OS.ClH/c1-24(2)12-5-13-26(20(27)15-6-9-17(10-7-15)25(3)4)21-23-18-11-8-16(22)14-19(18)28-21;/h6-11,14H,5,12-13H2,1-4H3;1H
• InChI Key: JWIJCOKWCRQFOT-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=C(S1)C=C(C=C2)F)C(=O)C3=CC=C(C=C3)N(C)C.Cl
• Molecular Formula: C21H26ClFN4OS
• Molecular Weight: 437.0 g/mol
• CAS No.: 1215371-98-4

Description

4-(dimethylamino)-N-(3-(dimethylamino)propyl)-N-(6-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C21H26ClFN4OS and its molecular weight is 436.97. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

Benzothiazole derivatives have been synthesized and studied for their effectiveness as corrosion inhibitors for carbon steel in acidic environments. These inhibitors offer higher stability and efficiency than previously reported compounds in the benzothiazole family, suggesting their potential for protective applications in industrial settings. Their adsorption onto surfaces occurs via both physical and chemical means, providing a versatile approach to corrosion protection (Hu et al., 2016).

Antimicrobial and Anticancer Activities

Several studies have focused on synthesizing novel benzothiazole derivatives and evaluating their antimicrobial and anticancer potentials. Some derivatives have demonstrated significant activity against various microbial strains and cancer cell lines, highlighting their potential as leads for the development of new therapeutic agents. These compounds have been characterized using various spectroscopic methods and tested in vitro for their biological activities, offering insights into their pharmacological profiles (Jagtap et al., 2010); (Racané et al., 2006).

Synthesis of Structurally Diverse Libraries

Research has also been conducted on using benzothiazole derivatives as starting materials for the synthesis of a structurally diverse library of compounds. These studies involve various types of alkylation and ring closure reactions, leading to the generation of novel compounds with potential biological activities. This approach demonstrates the versatility of benzothiazole derivatives in synthetic chemistry and their potential as scaffolds for the development of new drugs (Roman, 2013).

Antifungal Agents

The synthesis of new thiazole and thiazolidine derivatives as potential antifungal agents represents another area of application. These compounds have been prepared and screened for their antifungal activity, contributing to the search for more effective treatments against fungal infections. The characterization and biological evaluation of these compounds provide valuable information for further drug development efforts (Narayana et al., 2004).